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Compound of Interest

Compound Name: PT-91

Cat. No.: B12380055

A Technical Overview for Researchers and Drug Development Professionals

This guide provides an objective comparative analysis of the Polish PT-91 Twardy main battle
tank and its contemporaries. The PT-91, a significant modernization of the Soviet-era T-72M1,
incorporates numerous advancements in firepower, mobility, and protection.[1][2] This analysis
benchmarks the PT-91 against selected analogues: the Russian T-72B3, a direct modernization
of the same lineage; the German Leopard 2A4, a widely adopted NATO standard; and the
Serbian M-84AS1, another comprehensive T-72 upgrade. The comparisons are based on
publicly available technical specifications and performance data.

Data Presentation: Key Performance Indicators

The following tables summarize the quantitative data for the PT-91 Twardy and its analogues
across primary performance categories.

Table 1: Armament and Firepower
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Specification PT-91 Twardy T-72B3 Leopard 2A4 M-84AS1
125mm 2A46 125mm 2A46M-5  120mm L44 125mm 2A46M
Main Armament Smoothbore Smoothbore Smoothbore Smoothbore
Gun[1] Gun[3][4][5] Gun[6][7] Gun[8][9]
Ammunition
Load 42 rounds[1] 38 rounds[3] 42 rounds[7][10] 42 rounds[11]
oal
Rate of Fire N N N
) 8-10[1][12] Not specified Not specified Not specified
(rounds/min)
) Digital Fire
SKO-1M Drawa- Sosna-U (with DNNS 2ATK

Fire Control ) ) Control System )
T (with thermal thermal imager) ) (with thermal
System QO[] e (with thermal ) (o]
si imager
J imager)[6][13] J
7.62mm M86,
Secondary 7.62mm PKT, 7.62mm PKTM, 2 X 7.62mm 127
.7mm
Armament 12.7mm NSVT[1] 12.7mm NSV[3] MG3A1[13]
RCWSI8][9]
Table 2: Mobility
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Specification PT-91 Twardy T-72B3 Leopard 2A4 M-84AS1
V-84-1 Diesel V-46-TK / V-46-
PZL-Wola S-12U MTU MB 873 Ka-
Engine ) (upgraded to V- ) TK1 Diesel[11]
Diesel[1] 501 Diesel[6][7]
92S2F)[3][5] [14]
] 850 (some later 1,000
Engine Power 840 (upgraded to
models 1,000)[1] 1,500[6][7] (upgradable to
(hp) 1,130)[3][4][16]
[12][15] 1,200)[14]
~22.2
Power-to-Weight ~18.3 (upgraded
) ~18.5[1] ~27.2[6] (upgradable
Ratio (hp/t) ~24.6)
~26.7)[14]
Maximum Road
60[12][15] 65-70[3][4] 72[6][7] 60-70[9][14]

Speed (km/h)

Operational

Range (km)

650 (700 with
external tanks)[1]
[12]

500[3]

450-550[6][17]

600-700[9][14]

Table 3: Protection
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Specification PT-91 Twardy T-72B3 Leopard 2A4 M-84AS1
Steel with ) )
] ) Spaced multi- High-hardness
Composite, laminate, )
Base Armor ] ] layer steel, composite
Laminated[1] composite )
composite[6][10] elements[8]
elements[4]
N/A (Can be
_ ERAWA-1/ _ _
Reactive Armor Kontakt-5[4][18] fitted with add-on  M19 ERA[8][14]
ERAWA-2[1]
armor)
] ] Obra-1 Laser Screening SOFTKILL Active
Active Protection ] ] ]
Warning system against N/A Protection
System ] ]
System[1] laser guidance[3] Suite[9]
Smoke Grenade
24[1] 8-12[3][16] 16[7] Yes[9]
Launchers
Combat Weight
45.9[1] ~46.5[4] 55.15[6] 45-46[8][14]
(tonnes)

Experimental Protocols

While specific, head-to-head experimental data between these tanks is not publicly available,
the following protocols outline the standard methodologies used in the evaluation of main battle
tank performance. These are based on established military testing procedures, such as the
NATO STANAGS.

Protocol 1: Armor Protection Evaluation (Based on
STANAG 2920)

Objective: To determine the ballistic protection level of the tank's armor suite (base armor and
reactive armor modules) against common threats.

Methodology:

o Material Sample Preparation: Representative samples of the tank's armor arrays (e.g., glacis
plate composite, turret cheek module with ERAWA) are mounted on a test fixture.
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o Threat Simulation: The test involves firing standardized projectiles, such as Fragment
Simulating Projectiles (FSPs) and shaped-charge warheads (simulating anti-tank guided
missiles), at the armor samples.[19][20]

» V50 Ballistic Limit Test: For kinetic energy threats, the core test is the V50 ballistic limit
determination.[19] This involves firing projectiles at varying velocities to establish the velocity
at which there is a 50% probability of complete penetration.[19][20]

o Shaped Charge Disruption Test: For High-Explosive Anti-Tank (HEAT) rounds, the test
measures the reduction in penetration capability of the shaped charge jet after it interacts
with the reactive armor (e.g., ERAWA).[21][22] The residual penetration is measured in a
witness plate of Rolled Homogeneous Armor (RHA) placed behind the test sample.

o Data Analysis: The V50 value (in m/s) provides a quantifiable measure of kinetic energy
protection. For HEAT rounds, the effectiveness is often expressed as the percentage
reduction in the warhead's penetration capability.[21]

Protocol 2: Fire Control System Accuracy and
Engagement Time Trial

Objective: To evaluate the effectiveness of the tank's fire control system (FCS) in accurately
engaging stationary and moving targets under various conditions.

Methodology:

o Test Environment: A standardized gunnery range with targets placed at known, variable
distances (e.g., 1,500m, 2,000m, 2,500m).

o Target Types: A mix of stationary and moving (laterally and obliquely) tank-sized targets.
» Engagement Scenarios:

o Stationary-to-Stationary: Tank and target are stationary. This provides a baseline for
system accuracy.

o Fire-on-the-Move: The test tank moves at a constant speed (e.g., 30 km/h) while engaging
a stationary target.
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o Moving-to-Moving: Both the test tank and the target are in motion.

o Hunter-Killer: The commander identifies a target using panoramic sights and hands it off to
the gunner for engagement, while the commander searches for the next target.

o Data Collection:

o Time to First Hit: Time measured from the moment a target is presented to the moment of
a successful first-round hit.

o First-Round Hit Probability: The percentage of successful first-round engagements across
multiple runs.

o Accuracy: Measured by the dispersion of shots around the target center.

» Conditions: Trials are conducted in both day (optical and thermal channels) and night
(thermal channel only) conditions to evaluate 24-hour operational capability.

Visualizations

The following diagrams illustrate key logical workflows and experimental setups relevant to the
analysis of these armored fighting vehicles.
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Caption: Logical workflow of a "Hunter-Killer" engagement sequence.
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Caption: Experimental workflow for ballistic armor protection testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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